molecular formula C9H4F10N2 B6310842 3,5-Bis(pentafluoroethyl)pyridin-4-amine CAS No. 2088945-74-6

3,5-Bis(pentafluoroethyl)pyridin-4-amine

Cat. No. B6310842
CAS RN: 2088945-74-6
M. Wt: 330.13 g/mol
InChI Key: PYOLHVYTZLMRPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Bis(pentafluoroethyl)pyridin-4-amine, also known as 3,5-Bis(pentafluoroethyl)pyridine (3,5-BPEPA), is a heterocyclic compound with a pyridine ring and two pentafluoroethyl groups attached to the 3 and 5 positions of the ring. It is a colorless, odorless, and highly water-soluble solid. 3,5-BPEPA is a versatile compound that has been used in a variety of scientific applications, including synthesis, catalysis, and drug development.

Scientific Research Applications

3,5-BPEPA has been used in a variety of scientific applications, including synthesis, catalysis, and drug development. It has been used as a catalyst in the synthesis of 2-amino-1,3-dithiolane, a useful starting material for the synthesis of pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers-supported organocatalysts for the asymmetric synthesis of chiral compounds. Additionally, 3,5-BPEPA has been used in the development of new drugs, such as the anti-inflammatory drug naproxen.

Mechanism of Action

The mechanism of action of 3,5-BPEPA is not well understood. It is believed that it may act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins and other inflammatory compounds. Inhibition of cyclooxygenase may lead to the inhibition of inflammation and pain.
Biochemical and Physiological Effects
3,5-BPEPA has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to have antioxidant, anti-apoptotic, and neuroprotective effects in animal models of neurodegenerative diseases. Additionally, 3,5-BPEPA has been shown to reduce the levels of pro-inflammatory cytokines in the blood of rats with experimental colitis.

Advantages and Limitations for Lab Experiments

The main advantage of 3,5-BPEPA is its versatility. It can be used in a variety of scientific applications, including synthesis, catalysis, and drug development. Additionally, it is a highly water-soluble compound, making it easy to use in aqueous solutions. However, 3,5-BPEPA is a relatively new compound, and its biological effects are not yet fully understood. Therefore, its use in laboratory experiments should be done with caution.

Future Directions

Future research on 3,5-BPEPA should focus on further understanding its biochemical and physiological effects. This could include studying its effects on inflammation, pain, and neurodegenerative diseases. Additionally, further research should be done to determine the mechanism of action of 3,5-BPEPA and to explore its potential applications in drug development. Finally, research should be done to investigate the safety and toxicity of 3,5-BPEPA in humans and other animals.

Synthesis Methods

3,5-BPEPA can be synthesized from 3,5-dichloropyridine using a two-step process. First, 3,5-dichloropyridine is reacted with sodium hydroxide to form 3,5-dihydroxypyridine. Then, 3,5-dihydroxypyridine is reacted with pentafluoroethyl iodide to form 3,5-BPEPA. This method is simple and efficient, and can be used to produce large quantities of 3,5-BPEPA.

properties

IUPAC Name

3,5-bis(1,1,2,2,2-pentafluoroethyl)pyridin-4-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H4F10N2/c10-6(11,8(14,15)16)3-1-21-2-4(5(3)20)7(12,13)9(17,18)19/h1-2H,(H2,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PYOLHVYTZLMRPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=C(C=N1)C(C(F)(F)F)(F)F)N)C(C(F)(F)F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H4F10N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.